Cas no 1803891-66-8 (3-(2-Carboxyethyl)-5-cyanomandelic acid)

• Product Name: 3-(2-Carboxyethyl)-5-cyanomandelic acid
• CAS No: 1803891-66-8
• MF: C₁₂H₁₁NO₅
• MW: 249.219443559647
• CID: 4941555
• Update Time: 2025-05-22

3-(2-Carboxyethyl)-5-cyanomandelic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-Carboxyethyl)-5-cyanomandelic acid

• Inchi： 1S/C12H11NO5/c13-6-8-3-7(1-2-10(14)15)4-9(5-8)11(16)12(17)18/h3-5,11,16H,1-2H2,(H,14,15)(H,17,18)
• InChI Key： BZUCEMGCBUJQSH-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)C1=CC(C#N)=CC(=C1)CCC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 372
• XLogP3: 0.3
• Topological Polar Surface Area: 119

Additional information on 3-(2-Carboxyethyl)-5-cyanomandelic acid

Comprehensive Analysis of 3-(2-Carboxyethyl)-5-cyanomandelic acid (CAS No. 1803891-66-8) in Modern Pharmaceutical and Biochemical Research

In the rapidly evolving field of pharmaceutical chemistry, 3-(2-Carboxyethyl)-5-cyanomandelic acid (CAS No. 1803891-66-8) has emerged as a compound of significant interest due to its unique structural properties and potential applications. This cyanomandelic acid derivative combines a carboxyl group and a cyano moiety, making it a versatile intermediate in the synthesis of bioactive molecules. Researchers are increasingly focusing on its role in enzyme inhibition studies and drug discovery pipelines, particularly in the development of targeted therapies for metabolic disorders.

The molecular structure of 3-(2-Carboxyethyl)-5-cyanomandelic acid features a mandelic acid backbone with strategic modifications that enhance its binding affinity to biological targets. Recent studies highlight its potential as a precursor for chiral compounds, addressing the growing demand for enantioselective synthesis in the pharmaceutical industry. With the rise of computational chemistry and AI-assisted drug design, this compound's molecular docking capabilities have become a hot topic in research circles, as evidenced by increasing searches for "cyanomandelic acid applications" and "carboxyethyl derivatives in medicine".

From a synthetic chemistry perspective, the CAS 1803891-66-8 compound demonstrates remarkable stability under various reaction conditions, making it valuable for multi-step organic synthesis. Its carboxylic acid functionality allows for easy conjugation with other molecular fragments, while the cyano group offers opportunities for further chemical transformations. These characteristics align perfectly with current trends in green chemistry and atom-efficient synthesis, which prioritize minimal waste generation and maximum yield - key concerns for modern pharmaceutical manufacturers.

Analytical characterization of 3-(2-Carboxyethyl)-5-cyanomandelic acid reveals excellent compatibility with standard techniques such as HPLC purification and mass spectrometry analysis. The compound's distinct UV absorption profile facilitates quality control processes, addressing common industry challenges in impurity profiling and batch-to-batch consistency. These analytical advantages have spurred numerous forum discussions about "optimizing cyanomandelic acid separation" and "CAS 1803891-66-8 characterization methods", reflecting the compound's growing importance in quality assurance protocols.

In biochemical applications, the carboxyethyl-cyanomandelic acid structure shows promising interactions with various metabolic enzymes, particularly those involved in amino acid metabolism. This has led to innovative research exploring its potential as a modulator of biochemical pathways. The scientific community's interest is evident from the surge in searches for "cyanomandelic acid biological activity" and "enzyme inhibition by carboxyethyl derivatives". Such studies contribute valuable data to the expanding field of metabolomics and systems biology.

The commercial availability of 3-(2-Carboxyethyl)-5-cyanomandelic acid (CAS 1803891-66-8) through specialized chemical suppliers has facilitated its adoption in diverse research settings. Current market trends indicate growing demand from contract research organizations and academic laboratories focusing on medicinal chemistry optimization. This aligns with broader industry movements toward fragment-based drug discovery and small molecule screening, where such building blocks play crucial roles.

From a regulatory standpoint, 3-(2-Carboxyethyl)-5-cyanomandelic acid presents favorable characteristics for pharmaceutical development, with no significant toxicity red flags identified in preliminary studies. Its physicochemical properties, including moderate solubility and acceptable lipophilicity parameters, make it suitable for further lead optimization processes. These attributes answer frequent queries about "cyanomandelic acid safety profile" and "pharmaceutical suitability of CAS 1803891-66-8" that appear in scientific literature searches.

Future research directions for this compound likely include exploration of its structure-activity relationships and potential as a scaffold for drug candidates. The scientific community anticipates novel applications emerging from its unique combination of hydrogen bond donors and electron-withdrawing groups, which could unlock new possibilities in rational drug design. As evidenced by increasing academic citations and patent applications referencing CAS 1803891-66-8, this compound is poised to remain at the forefront of innovative chemical research for years to come.